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Compound of Interest

Compound Name: 4-Methoxybiphenyl!

Cat. No.: B1664174

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Methoxybiphenyl, a significant biphenyl derivative, serves as a crucial intermediate in the
synthesis of pharmaceuticals, agrochemicals, and liquid crystals. Its molecular structure,
comprising a methoxy group substituted on a biphenyl scaffold, imparts unique
physicochemical properties that are critical for its application in various scientific and industrial
domains. This technical guide provides a comprehensive overview of the melting and boiling
points of 4-Methoxybiphenyl, detailing the experimental methodologies for their determination.
Furthermore, it elucidates a key synthetic route and a significant metabolic pathway involving
this compound, visualized through clear, structured diagrams to facilitate a deeper
understanding for researchers, scientists, and professionals in drug development.

Core Physicochemical Properties

The melting and boiling points of 4-Methoxybiphenyl are fundamental physical constants that
are indicative of its purity and are essential for its handling, purification, and application in
various synthetic procedures. The data presented below has been compiled from various
reputable chemical suppliers and databases.

Data Presentation
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Property Value Conditions Source(s)

[Chem-ImpeX, Sigma-
Melting Point 86 -90°C (lit.) Aldrich, Fisher
Scientific]

[Chem-Impex,
Boiling Point 157 °C at 10 mmHg PubChem,
ChemicalBook]

Experimental Protocols

The following sections describe standardized laboratory procedures for the determination of the
melting and boiling points of a crystalline organic compound such as 4-Methoxybiphenyl.

Determination of Melting Point (Capillary Method)

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. For a pure crystalline solid, this transition occurs over a narrow temperature range. The
capillary method is a widely used technique for this determination.[1][2]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)
o Capillary tubes (sealed at one end)

e Thermometer

e Mortar and pestle

Procedure:

o Sample Preparation: A small amount of dry 4-Methoxybiphenyl is finely ground using a
mortar and pestle. The open end of a capillary tube is then pressed into the powder. The
tube is inverted and tapped gently to pack the solid into the sealed end, aiming for a sample
height of 2-3 mm.[1]
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Apparatus Setup (Mel-Temp): The capillary tube is inserted into the heating block of the
apparatus.

Apparatus Setup (Thiele Tube): The capillary tube is attached to a thermometer using a
rubber band, ensuring the sample is aligned with the thermometer bulb. The assembly is
then inserted into a Thiele tube containing a high-boiling point oil (e.g., mineral oil or silicone
oil).

Heating: The apparatus is heated gently. For an unknown sample, a rapid initial heating can
be performed to determine an approximate melting range. Subsequently, for an accurate
measurement, the temperature should be raised slowly, at a rate of 1-2 °C per minute, as it
approaches the expected melting point.[3]

Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has transformed
into a clear liquid is recorded as the end of the melting range. For a pure compound, this
range is typically narrow (0.5-2 °C).[4]

Determination of Boiling Point at Reduced Pressure
(Thiele Tube Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. Since organic compounds can decompose at their

atmospheric boiling points, distillation under reduced pressure is often employed.

Apparatus:

Thiele tube

Small test tube

Capillary tube (sealed at one end)

Thermometer

Vacuum source
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Procedure:

o Sample Preparation: A small volume (a few milliliters) of 4-Methoxybiphenyl is placed in the
small test tube. A capillary tube, with its sealed end uppermost, is placed inside the test tube
containing the liquid.

e Apparatus Setup: The test tube is attached to a thermometer and placed in a Thiele tube
filled with a suitable heating oil. The apparatus is connected to a vacuum source, and the
pressure is reduced to the desired value (e.g., 10 mmHg).

o Heating: The side arm of the Thiele tube is gently heated. A stream of bubbles will emerge
from the open end of the capillary tube as the trapped air expands and escapes.

o Observation: Heating is continued until a continuous and rapid stream of bubbles is
observed. The heat source is then removed, and the apparatus is allowed to cool slowly.

» Boiling Point Determination: The temperature at which the bubbling stops and the liquid just
begins to enter the capillary tube is recorded as the boiling point of the substance at that
reduced pressure.[5]

Mandatory Visualizations

The following diagrams illustrate a common synthetic route for 4-Methoxybiphenyl and its
metabolic fate in biological systems.

Synthesis of 4-Methoxybiphenyl via Suzuki-Miyaura
Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful and widely used method for the
formation of carbon-carbon bonds, particularly for the synthesis of biaryl compounds like 4-
Methoxybiphenyl. The reaction typically involves the coupling of an aryl halide with an
arylboronic acid, catalyzed by a palladium complex.
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Reactants & Catalyst Setup
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Experimental workflow for the synthesis of 4-Methoxybiphenyl.

Metabolic Pathway of 4-Methoxybiphenyl

In biological systems, 4-Methoxybiphenyl undergoes metabolism primarily in the liver. The
process is initiated by the cytochrome P450 enzyme system, which demethylates the
compound to form 4-hydroxybiphenyl. This metabolite is then conjugated with sulfate or
glucuronic acid to increase its water solubility and facilitate its excretion.[6]
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Metabolic pathway of 4-Methoxybiphenyl in the liver.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxybiphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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